molecular formula C19H26N4O2S B305951 N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide

N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide

Cat. No. B305951
M. Wt: 374.5 g/mol
InChI Key: UKAZHRMYRPVMJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide is a member of methoxybenzenes.

Scientific Research Applications

Synthesis and Biological Evaluation

  • N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide and its derivatives have been synthesized and evaluated for potential anticancer activity. For example, certain synthesized compounds showed significant selectivity and cytotoxicity against specific cancer cell lines such as A549 human lung adenocarcinoma cells (Evren et al., 2019).

Antimicrobial and Antifungal Applications

  • These compounds have also been investigated for antimicrobial and antifungal activities. Some synthesized triazole derivatives demonstrated strong antifungal activity against various Candida species and pathogenic bacteria (Turan-Zitouni et al., 2005).

Enzyme Inhibitory Activities

  • The derivatives have been tested for their inhibition potential against various enzymes. For instance, certain compounds exhibited good activity against enzymes like carbonic anhydrase and cholinesterases, providing insights into potential therapeutic applications (Virk et al., 2018).

Potential in Imaging and Diagnostic Studies

  • Some derivatives of N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide have been synthesized for potential use in imaging and diagnostic studies, such as in positron emission tomography (PET) for imaging of specific receptors (Prabhakaran et al., 2006).

Other Pharmacological Properties

  • Additionally, the derivatives of this compound have been evaluated for other pharmacological properties like lipase and α-glucosidase inhibition, which are important in the context of metabolic diseases (Bekircan et al., 2015).

properties

Product Name

N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide

Molecular Formula

C19H26N4O2S

Molecular Weight

374.5 g/mol

IUPAC Name

N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

InChI

InChI=1S/C19H26N4O2S/c1-23-17(12-14-8-10-16(25-2)11-9-14)21-22-19(23)26-13-18(24)20-15-6-4-3-5-7-15/h8-11,15H,3-7,12-13H2,1-2H3,(H,20,24)

InChI Key

UKAZHRMYRPVMJF-UHFFFAOYSA-N

SMILES

CN1C(=NN=C1SCC(=O)NC2CCCCC2)CC3=CC=C(C=C3)OC

Canonical SMILES

CN1C(=NN=C1SCC(=O)NC2CCCCC2)CC3=CC=C(C=C3)OC

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide
Reactant of Route 2
Reactant of Route 2
N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide
Reactant of Route 3
Reactant of Route 3
N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide
Reactant of Route 4
Reactant of Route 4
N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide
Reactant of Route 5
Reactant of Route 5
N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide
Reactant of Route 6
Reactant of Route 6
N-cyclohexyl-2-[[5-[(4-methoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]thio]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.